Cas no 1855846-73-9 (H3BTPP)

• Product Name: H3BTPP
• CAS No: 1855846-73-9
• MF: C₃₃H₂₄N₆
• MW: 504.583866119385
• CID: 3036747
• PubChem ID: 122198165
• Update Time: 2024-11-06

H3BTPP Chemical and Physical Properties

Names and Identifiers

• H3BTBPz
• 4,4'-(5'-(4-(1H-pyrazol-4-yl)phenyl)-[1,1':3',1''-terphenyl]-4,4''-diyl)bis(1H-pyrazole)
• 4-[4-[3,5-Bis[4-(1H-pyrazol-4-yl)phenyl]phenyl]phenyl]-1H-pyrazole
• H3BTPP
• CS-0111206
• MFCD30481298
• YSZC695
• 1855846-73-9
• E81374

• Inchi： 1S/C33H24N6/c1-7-25(31-16-34-35-17-31)8-2-22(1)28-13-29(23-3-9-26(10-4-23)32-18-36-37-19-32)15-30(14-28)24-5-11-27(12-6-24)33-20-38-39-21-33/h1-21H,(H,34,35)(H,36,37)(H,38,39)
• InChI Key： MDIYJAFDHNWCHR-UHFFFAOYSA-N
• SMILES： N1C=C(C=N1)C1C=CC(=CC=1)C1C=C(C2C=CC(C3C=NNC=3)=CC=2)C=C(C2C=CC(C3C=NNC=3)=CC=2)C=1

Computed Properties

• Exact Mass: 504.20624479g/mol
• Monoisotopic Mass: 504.20624479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 39
• Rotatable Bond Count: 6
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86
• XLogP3: 6.6